Cas no 19955-28-3 ( )

• Product Name: &nbsp
• CAS No: 19955-28-3
• MF: C₃H₄O₃S
• MW: 120.127059936523
• CID: 908714
• PubChem ID: 301479
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-oxooxathiolan-5-one
• 1,2-oxathiolan-5-on-2-oxide
• 1,2-oxathiolan-5-one 2-oxide
• 1,2-oxathiolan-5-one-2-oxide
• AC1L6YIK
• CTK0I2175
• NSC179319
• SureCN4814973
• SCHEMBL4814973
• NSC-179319
• 19955-28-3
• DTXSID10306681
•  

• Inchi： 1S/C3H4O3S/c4-3-1-2-7(5)6-3/h1-2H2
• InChI Key： BULWHBVIPLVFMY-UHFFFAOYSA-N
• SMILES： S1(CCC(=O)O1)=O

Computed Properties

• Exact Mass: 119.98812
• Monoisotopic Mass: 119.988
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.63
• Boiling Point: 253°C at 760 mmHg
• Flash Point: 106.8°C
• Refractive Index: 1.584
• PSA: 43.37
• LogP: 0.46270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxathiolanes Oxathiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxathiolanes